![molecular formula C11H20O3 B8498398 Ethyl [trans-4-(hydroxymethyl)cyclohexyl]acetate](/img/structure/B8498398.png)
Ethyl [trans-4-(hydroxymethyl)cyclohexyl]acetate
Cat. No. B8498398
M. Wt: 200.27 g/mol
InChI Key: HCGAYROVCOADBU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
|
REACTION_SMILES
|
[BH3:16].[CH2:17]1[O:18][CH2:19][CH2:20][CH2:21]1.[CH2:1]([CH3:2])[O:3][C:4]([CH2:5][CH:6]1[CH2:7][CH2:8][CH:9]([C:12](=[O:13])[OH:14])[CH2:10][CH2:11]1)=[O:15]>>[CH2:1]([CH3:2])[O:3][C:4]([CH2:5][CH:6]1[CH2:7][CH2:8][CH:9]([CH2:12][OH:13])[CH2:10][CH2:11]1)=[O:15]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
B
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C1CCOC1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCOC(=O)CC1CCC(C(=O)O)CC1
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CCOC(=O)CC1CCC(CO)CC1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
